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Compound of Interest

Compound Name: Yap-tead-IN-2

Cat. No.: B15621637 Get Quote

Technical Support Center: Yap-tead-IN-2
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for the long-term storage, handling, and

experimental use of Yap-tead-IN-2.

Frequently Asked Questions (FAQs)
Q1: How should Yap-tead-IN-2 be stored upon arrival?

Yap-tead-IN-2 is shipped at room temperature in the continental US, but this may vary for other

locations.[1] Upon receipt, it is crucial to store the compound under the recommended

conditions to ensure its stability and efficacy.

Q2: What are the recommended long-term storage conditions for Yap-tead-IN-2 powder?

For long-term stability, Yap-tead-IN-2 in its solid (powder) form should be stored at -20°C for up

to 3 years or at 4°C for up to 2 years.[1]

Q3: How should I store Yap-tead-IN-2 once it is dissolved in a solvent?

Stock solutions of Yap-tead-IN-2 should be aliquoted to avoid repeated freeze-thaw cycles,

which can lead to product inactivation.[1] It is recommended to store these aliquots at -80°C for

up to 6 months or at -20°C for up to 1 month.[1][2][3] When stored at -80°C, it is advised to use

the solution within 6 months.[1][2]
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Q4: What is the best solvent for reconstituting Yap-tead-IN-2?

DMSO is a commonly used solvent for preparing stock solutions of Yap-tead-IN-2, with a

solubility of up to 100 mg/mL.[1][2] It is important to use newly opened, hygroscopic DMSO, as

moisture can significantly impact the solubility of the product.[1][2]

Q5: The compound has precipitated out of solution. What should I do?

If precipitation or phase separation occurs during the preparation of your solution, gentle

heating and/or sonication can be used to aid in dissolution.[1]

Quantitative Data Summary
Form

Storage
Temperature

Duration Citation

Powder -20°C 3 years [1]

Powder 4°C 2 years [1]

In Solvent -80°C 6 months [1][2][3]

In Solvent -20°C 1 month [1][2][3]

Troubleshooting Guide
Issue: I am not observing the expected biological activity in my experiment.

Question: Could the compound have degraded?

Answer: Improper storage is a common cause of compound degradation. Verify that the

compound has been stored according to the recommended conditions (see table above).

Avoid repeated freeze-thaw cycles by preparing and storing aliquots of your stock solution.

[1]

Question: Is the compound fully dissolved?

Answer: Incomplete dissolution will result in a lower effective concentration. Ensure the

compound is fully dissolved in the appropriate solvent. If you observe any precipitate, try
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sonicating the solution.[1] For in vivo preparations, specific formulation protocols may be

necessary to achieve a clear solution.[1]

Question: Is the experimental concentration optimal?

Answer: The effective concentration of Yap-tead-IN-2 can vary between cell lines and

experimental conditions. It may be necessary to perform a dose-response experiment to

determine the optimal concentration for your specific assay. Yap-tead-IN-2 is a potent

inhibitor with an IC50 of 2.7 nM for the YAP-TEAD protein-protein interaction.[1]

Issue: I am having trouble dissolving the compound.

Question: What can I do to improve solubility?

Answer: For in vitro studies, using fresh, high-quality DMSO is critical.[1][2] Ultrasonic

treatment can also aid in dissolving the compound.[1] For in vivo experiments, specific

formulations using co-solvents like PEG300, Tween-80, or corn oil may be required to

achieve the desired concentration and solubility.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials: Yap-tead-IN-2 (MW: 470.92 g/mol ), anhydrous DMSO.

Procedure:

To prepare a 10 mM stock solution, dissolve 4.71 mg of Yap-tead-IN-2 in 1 mL of

anhydrous DMSO.

If necessary, use an ultrasonic bath to ensure complete dissolution.[1]

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Protocol 2: In Vitro Cell Proliferation Assay
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Cell Seeding: Seed cells in a 96-well plate at a density appropriate for the cell line and allow

them to adhere overnight.

Compound Treatment: Prepare serial dilutions of Yap-tead-IN-2 from your stock solution in

the appropriate cell culture medium. The final DMSO concentration should be kept constant

across all wells and should not exceed a level that affects cell viability (typically <0.1%).

Incubation: Replace the existing medium with the medium containing the different

concentrations of Yap-tead-IN-2. Incubate the cells for the desired period (e.g., 72 hours).

Viability Assessment: Measure cell viability using a standard method such as MTT, resazurin,

or a cell counting kit.

Data Analysis: Calculate the IC50 value by plotting the percentage of cell viability against the

log concentration of Yap-tead-IN-2.

Protocol 3: Western Blot Analysis of YAP/TAZ-TEAD Target Gene Expression

Cell Treatment: Treat cells with Yap-tead-IN-2 at the desired concentration for a specified

time (e.g., 24 hours).

Protein Extraction: Lyse the cells and extract total protein. Determine the protein

concentration using a BCA or Bradford assay.

SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a

PVDF or nitrocellulose membrane.

Immunoblotting: Block the membrane and then incubate with primary antibodies against

YAP/TAZ-TEAD target proteins such as CTGF and Cyr61.[4] Use an antibody against a

housekeeping protein (e.g., GAPDH, β-actin) as a loading control.

Detection: Incubate with the appropriate HRP-conjugated secondary antibody and visualize

the protein bands using an enhanced chemiluminescence (ECL) detection system.

Analysis: Quantify the band intensities to determine the change in target protein expression

relative to the control.
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Caption: The Hippo-YAP/TAZ signaling pathway and the inhibitory action of Yap-tead-IN-2.
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Caption: A typical experimental workflow for evaluating the effects of Yap-tead-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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